Cas no 1805116-65-7 (Methyl 2-cyano-4-methoxynicotinate)

• Product Name: Methyl 2-cyano-4-methoxynicotinate
• CAS No: 1805116-65-7
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4904412
• Update Time: 2025-05-26

Methyl 2-cyano-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-methoxynicotinate

• Inchi： 1S/C9H8N2O3/c1-13-7-3-4-11-6(5-10)8(7)9(12)14-2/h3-4H,1-2H3
• InChI Key： JLBNDCCHZIXLBX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-4-methoxynicotinate

Methyl 2-cyano-4-methoxynicotinate: A Comprehensive Overview

Methyl 2-cyano-4-methoxynicotinate, also known by its CAS number CAS No. 1805116-65-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in the synthesis of various bioactive molecules. The structure of Methyl 2-cyano-4-methoxynicotinate consists of a nicotinate ring substituted with a cyano group at the 2-position and a methoxy group at the 4-position, along with a methyl ester group. These substituents contribute to its unique chemical properties and potential applications in drug design and agrochemicals.

Recent studies have highlighted the importance of Methyl 2-cyano-4-methoxynicotinate in the development of novel insecticides. Researchers have found that this compound exhibits potent activity against several agricultural pests, making it a promising candidate for use in crop protection. The cyano and methoxy groups play a crucial role in enhancing the compound's stability and bioavailability, which are essential for its effectiveness as an agrochemical.

In addition to its pesticidal properties, Methyl 2-cyano-4-methoxynicotinate has been explored for its potential in medicinal chemistry. The compound's structure resembles that of certain pharmaceutical agents, suggesting its role as an intermediate in drug synthesis. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, further facilitating its application in preclinical studies.

The synthesis of Methyl 2-cyano-4-methoxynicotinate involves a multi-step process that typically begins with the preparation of nicotinic acid derivatives. The introduction of the cyano and methoxy groups is achieved through carefully controlled reactions, ensuring high purity and yield. The methyl ester group is then introduced to complete the structure. This synthetic pathway has been optimized to minimize waste and improve sustainability, aligning with current trends in green chemistry.

From a pharmacological perspective, Methyl 2-cyano-4-methoxynicotinate has shown potential as a lead compound for developing drugs targeting specific biological pathways. Its ability to modulate enzyme activity and interact with cellular receptors makes it an interesting subject for further research. Recent studies have focused on its effects on metabolic pathways, particularly those involved in energy regulation and lipid metabolism.

The toxicity profile of Methyl 2-cyano-4-methoxynicotinate has also been extensively studied to ensure its safe use in both agricultural and medicinal applications. Preclinical trials have demonstrated that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on non-target organisms. These findings underscore its suitability as a candidate for further development.

In conclusion, Methyl 2-cyano-4-methoxynicotinate represents a valuable addition to the arsenal of compounds available for addressing challenges in agriculture and medicine. Its unique chemical properties, combined with recent advances in synthesis and application, position it as a key player in future research and development efforts.